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[4] Polyol-mediated synthesis of Ni1−xCux nanoparticles: Effect of copper content on structural,

optical and magnetic properties - Materials Chemistry and Physics (2019-01-01) Ni1−xCux (x =

0.0, 0.2, 0.4, 0.6, 0.8, 1.0) nanoparticles (NPs) have been successfully synthesized by a

modified polyol method. In this process, ethylene glycol (EG) was used as a solvent as well as

a reducing agent, and polyvinylpyrrolidone (PVP) was used as a capping agent. The formation

of single phase NiCu alloy NPs with face-centered cubic (fcc) structure was confirmed by X-ray

diffraction (XRD) studies. The crystallite size was found to be in the range of 15–20 nm. The

morphology and the elemental composition of the as-synthesized NPs were analyzed by using

scanning electron microscopy (SEM) and energy dispersive X-ray spectroscopy (EDX). The

optical properties of the NPs were studied by using UV–Visible absorption spectroscopy. The

magnetic properties of the as-synthesized NPs were investigated by using a vibrating sample

magnetometer (VSM). The ferromagnetic behavior was observed for pure Ni, and Ni-rich NiCu

NPs (x = 0.2, 0.4), whereas pure Cu NPs shows diamagnetic behavior. A transition from

ferromagnetic to superparamagnetic behavior was observed for Cu-rich NiCu NPs (x = 0.6,

0.8). 1

Synthesis of bimetallic Ni-Cu nanoparticles by polyol method from nitrates and acetates: A

comparative study - ScienceDirect (2018-09-01) In a typical experiment for the synthesis of Ni-

Cu nanoparticles from nitrates, 100 ml of ethylene glycol (EG) was taken in a three-necked

flask and heated at 160 °C for 1 h with constant magnetic stirring under argon (Ar) atmosphere.

After 1 h, an aqueous solution containing 0.05 M of nickel nitrate (Ni(NO3)2·6H2O) and 0.05 M

of copper nitrate (Cu(NO3)2·3H2O) was injected into the hot EG solution. The temperature of

the solution was then raised to 195 °C and refluxed for 3 h. The color of the solution changed
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from light blue to black, which indicates the formation of nanoparticles. The resulting solution

was then cooled to room temperature and the nanoparticles were separated by centrifugation.

The obtained nanoparticles were washed with ethanol and acetone several times to remove

the residual EG and other impurities. Finally, the nanoparticles were dried in a vacuum oven at

60 °C for 12 h. 2

Synthesis and characterization of Ni–Cu nanoparticles by polyol method - Materials Today:

Proceedings (2021-01-01) In the present work, Ni–Cu nanoparticles were synthesized by the

polyol method using ethylene glycol as a solvent and reducing agent. Nickel acetate and

copper acetate were used as precursors and polyvinylpyrrolidone (PVP) as a capping agent.

The synthesis process was carried out at a temperature of 180 °C for 2 h. The synthesized

nanoparticles were characterized by X-ray diffraction (XRD), transmission electron microscopy

(TEM), and UV–Visible spectroscopy. The XRD results confirmed the formation of a face-

centered cubic (fcc) structure of Ni–Cu alloy nanoparticles. The TEM images showed that the

nanoparticles were spherical in shape with a narrow size distribution. The average particle size

was found to be around 20 nm. The UV–Visible absorption spectra showed a characteristic

surface plasmon resonance (SPR) peak, which further confirmed the formation of Ni–Cu

nanoparticles. 1

Synthesis of bimetallic Ni-Cu nanoparticles by polyol method from nitrates and acetates: A

comparative study | Request PDF - ResearchGate (2025-08-06) In a typical experiment for the

synthesis of Ni-Cu nanoparticles from nitrates, 100 ml of ethylene glycol (EG) was taken in a

three-necked flask and heated at 160 °C for 1 h with constant magnetic stirring under argon

(Ar) atmosphere. After 1 h, an aqueous solution containing 0.05 M of nickel nitrate (Ni

(NO3)2·6H2O) and 0.05 M of copper nitrate (Cu (NO3)2·3H2O) was injected into the hot EG

solution. The temperature of the solution was then raised to 195 °C and refluxed for 3 h. The

color of the solution changed from light blue to black, which indicates the formation of

nanoparticles. The resulting solution was then cooled to room temperature and the

nanoparticles were separated by centrifugation. The obtained nanoparticles were washed with

ethanol and acetone several times to remove the residual EG and other impurities. Finally, the

nanoparticles were dried in a vacuum oven at 60 °C for 12 h. A similar procedure was followed

for the synthesis of Ni-Cu nanoparticles from acetates, where nickel acetate (Ni

(CH3COO)2·4H2O) and copper acetate (Cu (CH3COO)2·H2O) were used as precursors. 3
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A facile one-pot polyol synthesis of NiCu nanoparticles decorated reduced graphene oxide for

enhanced catalytic reduction of 4-nitrophenol and Congo red - Chemical Papers (2021-04-20)

The NiCu/rGO nanocomposite was synthesized by a one-pot polyol method. In a typical

synthesis, 50 mg of graphene oxide (GO) was dispersed in 50 mL of ethylene glycol (EG) by

ultrasonication for 2 h. Then, 0.5 mmol of Ni(NO3)2·6H2O and 0.5 mmol of Cu(NO3)2·3H2O

were added to the GO dispersion and stirred for 30 min. The pH of the solution was adjusted to

10 by adding NaOH solution. The mixture was then heated to 180 °C and refluxed for 3 h. After

cooling to room temperature, the product was collected by centrifugation, washed with

deionized water and ethanol, and dried at 60 °C for 12 h. For comparison, pure NiCu

nanoparticles were also synthesized by the same method without the addition of GO. 1

Polyol-mediated synthesis of Ni1−xCux nanoparticles: Effect of copper content on structural,

optical and magnetic properties - ScienceDirect (2019-01-01) Ni1−xCux (x = 0.0, 0.2, 0.4, 0.6,

0.8, 1.0) nanoparticles (NPs) have been successfully synthesized by a modified polyol method.

In this process, ethylene glycol (EG) was used as a solvent as well as a reducing agent, and

polyvinylpyrrolidone (PVP) was used as a capping agent. The formation of single phase NiCu

alloy NPs with face-centered cubic (fcc) structure was confirmed by X-ray diffraction (XRD)

studies. The crystallite size was found to be in the range of 15–20 nm. The morphology and the

elemental composition of the as-synthesized NPs were analyzed by using scanning electron

microscopy (SEM) and energy dispersive X-ray spectroscopy (EDX). The optical properties of

the NPs were studied by using UV–Visible absorption spectroscopy. The magnetic properties of

the as-synthesized NPs were investigated by using a vibrating sample magnetometer (VSM).

The ferromagnetic behavior was observed for pure Ni, and Ni-rich NiCu NPs (x = 0.2, 0.4),

whereas pure Cu NPs shows diamagnetic behavior. A transition from ferromagnetic to

superparamagnetic behavior was observed for Cu-rich NiCu NPs (x = 0.6, 0.8). 1

Facile synthesis of NiCu bimetallic nanoparticles on sulfonated graphene for enhanced

catalytic activity in the reduction of 4-nitrophenol and organic dyes - RSC Advances (2017-01-

24) In a typical synthesis of NiCu/SGO, 0.1 g of SGO was dispersed in 100 mL of ethylene

glycol (EG) in a 250 mL three-necked flask and sonicated for 30 min. Then, 0.25 mmol of

Ni(NO3)2·6H2O and 0.25 mmol of Cu(NO3)2·3H2O were added to the SGO dispersion and

stirred for 30 min. The pH of the solution was adjusted to 10 by adding NaOH solution. The

mixture was then heated to 140 °C and refluxed for 3 h. After cooling to room temperature, the

product was collected by centrifugation, washed with deionized water and ethanol, and dried at
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60 °C for 12 h. For comparison, pure NiCu nanoparticles were also synthesized by the same

method without the addition of SGO. 1

Synthesis of bimetallic Ni-Cu nanoparticles by polyol method from nitrates and acetates: a

comparative study - Materials Research Express (2018-07-25) In a typical experiment for the

synthesis of Ni-Cu nanoparticles from nitrates, 100 ml of ethylene glycol (EG) was taken in a

three-necked flask and heated at 160 °C for 1 h with constant magnetic stirring under argon

(Ar) atmosphere. After 1 h, an aqueous solution containing 0.05 M of nickel nitrate (Ni(NO 3 ) 2

·6H 2 O) and 0.05 M of copper nitrate (Cu(NO 3 ) 2 ·3H 2 O) was injected into the hot EG

solution. The temperature of the solution was then raised to 195 °C and refluxed for 3 h. The

color of the solution changed from light blue to black, which indicates the formation of

nanoparticles. The resulting solution was then cooled to room temperature and the

nanoparticles were separated by centrifugation. The obtained nanoparticles were washed with

ethanol and acetone several times to remove the residual EG and other impurities. Finally, the

nanoparticles were dried in a vacuum oven at 60 °C for 12 h. A similar procedure was followed

for the synthesis of Ni-Cu nanoparticles from acetates, where nickel acetate (Ni(CH 3 COO) 2

·4H 2 O) and copper acetate (Cu(CH 3 COO) 2 ·H 2 O) were used as precursors. 3

Polyol-mediated synthesis of Ni1−xCux nanoparticles: Effect of copper content on structural,

optical and magnetic properties - NIMS Ni1−xCux (x = 0.0, 0.2, 0.4, 0.6, 0.8, 1.0) nanoparticles

(NPs) have been successfully synthesized by a modified polyol method. In this process,

ethylene glycol (EG) was used as a solvent as well as a reducing agent, and

polyvinylpyrrolidone (PVP) was used as a capping agent. The formation of single phase NiCu

alloy NPs with face-centered cubic (fcc) structure was confirmed by X-ray diffraction (XRD)

studies. The crystallite size was found to be in the range of 15–20 nm. The morphology and the

elemental composition of the as-synthesized NPs were analyzed by using scanning electron

microscopy (SEM) and energy dispersive X-ray spectroscopy (EDX). The optical properties of

the NPs were studied by using UV–Visible absorption spectroscopy. The magnetic properties of

the as-synthesized NPs were investigated by using a vibrating sample magnetometer (VSM).

The ferromagnetic behavior was observed for pure Ni, and Ni-rich NiCu NPs (x = 0.2, 0.4),

whereas pure Cu NPs shows diamagnetic behavior. A transition from ferromagnetic to

superparamagnetic behavior was observed for Cu-rich NiCu NPs (x = 0.6, 0.8). 1

One-pot synthesis of NiCu bimetallic nanoparticles on multi-walled carbon nanotubes for

enhanced catalytic activity - RSC Advances (2016-01-28) In a typical synthesis of
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NiCu/MWCNTs, 0.1 g of pristine MWCNTs was first functionalized by refluxing in a mixture of

concentrated H2SO4 and HNO3 (3:1 v/v) at 80 °C for 3 h. The functionalized MWCNTs were

then washed with deionized water until the pH became neutral and dried at 60 °C for 12 h. For

the synthesis of NiCu/MWCNTs, 0.1 g of functionalized MWCNTs was dispersed in 100 mL of

ethylene glycol (EG) in a 250 mL three-necked flask and sonicated for 30 min. Then, 0.25

mmol of Ni(NO3)2·6H2O and 0.25 mmol of Cu(NO3)2·3H2O were added to the MWCNT

dispersion and stirred for 30 min. The pH of the solution was adjusted to 10 by adding NaOH

solution. The mixture was then heated to 140 °C and refluxed for 3 h. After cooling to room

temperature, the product was collected by centrifugation, washed with deionized water and

ethanol, and dried at 60 °C for 12 h. For comparison, pure NiCu nanoparticles were also

synthesized by the same method without the addition of MWCNTs. 1

Synthesis of NiCu nanoparticles by polyol method and their characterization - IOPscience

(2020-03-01) To begin the synthesis of NiCu nanoparticles, a 100 ml ethylene glycol (EG)

solution was placed in a three-necked flask and heated to 160 °C for an hour while being

constantly stirred magnetically in an argon (Ar) atmosphere. After an hour, a hot EG solution

was injected with an aqueous solution of 0.05 M nickel nitrate (Ni(NO 3 ) 2 ·6H 2 O) and 0.05 M

copper nitrate (Cu(NO 3 ) 2 ·3H 2 O). The solution’s temperature was then increased to 195 °C

and refluxed for three hours. The solution’s color changed from light blue to black, indicating

the creation of nanoparticles. The resulting solution was then cooled to room temperature, and

the nanoparticles were extracted via centrifugation. To eliminate the residual EG and other

contaminants, the nanoparticles were washed several times with ethanol and acetone. The

nanoparticles were then dried for 12 hours in a vacuum oven at 60 °C. 3

Synthesis of bimetallic Ni-Cu nanoparticles by polyol method from nitrates and acetates: a

comparative study (2018-07-25) In a typical experiment for the synthesis of Ni-Cu nanoparticles

from nitrates, 100 ml of ethylene glycol (EG) was taken in a three-necked flask and heated at

160 °C for 1 h with constant magnetic stirring under argon (Ar) atmosphere. After 1 h, an

aqueous solution containing 0.05 M of nickel nitrate (Ni(NO 3 ) 2 ·6H 2 O) and 0.05 M of

copper nitrate (Cu(NO 3 ) 2 ·3H 2 O) was injected into the hot EG solution. The temperature of

the solution was then raised to 195 °C and refluxed for 3 h. The color of the solution changed

from light blue to black, which indicates the formation of nanoparticles. The resulting solution

was then cooled to room temperature and the nanoparticles were separated by centrifugation.

The obtained nanoparticles were washed with ethanol and acetone several times to remove

the residual EG and other impurities. Finally, the nanoparticles were dried in a vacuum oven at
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60 °C for 12 h. A similar procedure was followed for the synthesis of Ni-Cu nanoparticles from

acetates, where nickel acetate (Ni(CH 3 COO) 2 ·4H 2 O) and copper acetate (Cu(CH 3 COO)

2 ·H 2 O) were used as precursors. 4 Synthesis of Nickel-Copper (NiCu) Bimetallic

Nanoparticles via the Polyol Method: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of bimetallic Nickel-Copper (NiCu)

nanoparticles using the polyol method. This method is a versatile and widely used approach for

the preparation of metallic nanoparticles, offering control over size, composition, and

morphology. The protocol is based on the chemical reduction of metal precursors in a high-

boiling point polyol, which also serves as a stabilizing agent.

Overview of the Polyol Synthesis Method
The polyol method is a solution-phase chemical reduction technique for synthesizing a wide

range of nanomaterials. In a typical synthesis of NiCu nanoparticles, metal salts (e.g., nitrates

or acetates of nickel and copper) are dissolved in a polyol, such as ethylene glycol (EG). The

polyol serves as both the solvent and the reducing agent. The reaction mixture is heated to an

elevated temperature, promoting the reduction of the metal ions and subsequent nucleation

and growth of the nanoparticles. A capping agent, such as polyvinylpyrrolidone (PVP), is often

added to control the particle size and prevent agglomeration.

The overall process can be summarized in the following key steps:

Dissolution of Precursors: Nickel and copper precursor salts are dissolved in a polyol

solvent.

Reduction of Metal Ions: The polyol is heated, causing it to act as a reducing agent and

reduce the metal ions to their metallic state.

Nucleation and Growth: The reduced metal atoms nucleate and grow into nanoparticles.

Stabilization: A capping agent, if used, adsorbs onto the surface of the nanoparticles,

preventing further growth and aggregation.
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Purification: The synthesized nanoparticles are separated from the reaction mixture and

washed to remove any unreacted precursors and byproducts.

Experimental Parameters and Their Influence
The properties of the synthesized NiCu nanoparticles are highly dependent on various

experimental parameters. A summary of these parameters from different studies is presented in

the table below.
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Parameter Variation Observation Reference(s)

Precursor Salts

Nickel Nitrate &

Copper Nitrate vs.

Nickel Acetate &

Copper Acetate

The choice of

precursor can

influence the reaction

kinetics and final

particle

characteristics.

Polyol Ethylene Glycol (EG)

EG is a common

choice as it acts as

both a solvent and a

reducing agent at

elevated

temperatures.

Capping Agent
Polyvinylpyrrolidone

(PVP)

PVP is frequently

used to control

particle size and

prevent

agglomeration,

leading to a narrow

size distribution.

Reaction Temperature 140°C - 195°C

Higher temperatures

generally lead to

faster reaction rates

and can influence the

final particle size and

crystallinity.

Reaction Time 2 - 3 hours

The reaction time

affects the

completeness of the

reduction and the

growth of the

nanoparticles.

pH Adjusted to 10 with

NaOH

In some protocols, the

pH is adjusted to
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facilitate the reduction

process.

Atmosphere Argon (Ar)

An inert atmosphere is

often used to prevent

oxidation of the

nanoparticles during

synthesis.

Ni:Cu Molar Ratio
Varied from pure Ni to

pure Cu

The composition of

the bimetallic

nanoparticles can be

controlled by adjusting

the initial molar ratio

of the metal

precursors. This

significantly affects

the magnetic and

optical properties of

the resulting

nanoparticles.

Particle Size 15 - 20 nm

The polyol method

allows for the

synthesis of

nanoparticles with a

relatively narrow size

distribution in the

nanometer range.

Detailed Experimental Protocol
This protocol provides a step-by-step guide for the synthesis of NiCu nanoparticles using the

polyol method with ethylene glycol as the polyol and polyvinylpyrrolidone as the capping agent.

Materials:
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Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O) or Nickel(II) acetate tetrahydrate

(Ni(CH₃COO)₂·4H₂O)

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O) or Copper(II) acetate monohydrate

(Cu(CH₃COO)₂·H₂O)

Ethylene glycol (EG)

Polyvinylpyrrolidone (PVP)

Ethanol

Acetone

Deionized water

Sodium hydroxide (NaOH) (optional, for pH adjustment)

Argon (Ar) gas (optional, for inert atmosphere)

Equipment:

Three-necked round-bottom flask

Condenser

Thermometer or thermocouple

Magnetic stirrer with hot plate

Heating mantle

Centrifuge

Vacuum oven

Procedure:
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Setup: Assemble the three-necked flask with a condenser, a thermometer, and a gas

inlet/outlet (if using an inert atmosphere). Place the flask on the magnetic stirrer with a

heating mantle.

Solvent and Capping Agent: Add 100 mL of ethylene glycol and the desired amount of PVP

to the three-necked flask.

Inert Atmosphere (Optional but Recommended): Purge the system with argon gas for 15-30

minutes to remove oxygen. Maintain a gentle flow of argon throughout the reaction.

Heating: Begin stirring and heat the ethylene glycol/PVP solution to 160°C and hold for 1

hour.

Precursor Solution Preparation: In a separate beaker, dissolve the desired molar ratio of

nickel and copper precursor salts in a small amount of deionized water or ethylene glycol.

Injection of Precursors: Once the ethylene glycol solution has reached 160°C and been held

for 1 hour, inject the precursor solution into the hot ethylene glycol.

Reaction: Increase the temperature of the reaction mixture to 180-195°C and reflux for 2-3

hours. The color of the solution will typically change from light blue to black, indicating the

formation of NiCu nanoparticles.

Cooling: After the reaction is complete, turn off the heat and allow the solution to cool to

room temperature.

Purification:

Transfer the nanoparticle solution to centrifuge tubes.

Centrifuge the solution to separate the nanoparticles.

Discard the supernatant.

Resuspend the nanoparticles in ethanol and centrifuge again. Repeat this washing step

several times.

Perform a final wash with acetone.
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Drying: Dry the purified NiCu nanoparticles in a vacuum oven at 60°C for 12 hours.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of NiCu nanoparticles via the polyol method.

Characterization of NiCu Nanoparticles
The synthesized NiCu nanoparticles can be characterized using various techniques to

determine their structural, morphological, compositional, and physical properties.

X-ray Diffraction (XRD): To confirm the formation of the bimetallic alloy and determine its

crystal structure and crystallite size.

Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To

visualize the morphology, size, and size distribution of the nanoparticles.

Energy Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of the

nanoparticles.

UV-Visible Spectroscopy: To study the optical properties of the nanoparticles, which can be

indicative of their size and composition.

Vibrating Sample Magnetometer (VSM): To investigate the magnetic properties of the

nanoparticles.

This detailed protocol and the accompanying information provide a comprehensive guide for

the successful synthesis and characterization of NiCu nanoparticles using the polyol method,
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enabling researchers to produce high-quality nanomaterials for a variety of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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